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Compound of Interest

Compound Name: Acephenanthrylene

Cat. No.: B1206934 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of acephenanthrylene, a tetracyclic

polycyclic aromatic hydrocarbon (PAH). This document consolidates critical data on its

molecular structure, chemical formula, and physicochemical properties. It also outlines the

known synthetic approaches and provides a visual representation of its chemical structure for

advanced research and development applications.

Molecular Structure and Formula
Acephenanthrylene is a non-alternant polycyclic aromatic hydrocarbon with the chemical

formula C₁₆H₁₀[1][2][3]. Its structure consists of four fused rings, forming an ortho- and peri-

fused system[1]. The molecule is composed of a phenanthrene system fused with a

cyclopentene ring. This arrangement results in a rigid, planar structure.

IUPAC Name: Acephenanthrylene[1][3]

Synonyms: 4,5-Benzoacenaphthylene, Benz(e)acenaphthylene[1][3]

CAS Registry Number: 201-06-9[2][3]

Molecular Weight: 202.25 g/mol [1][3]
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The connectivity and arrangement of atoms can be unambiguously represented by the

following identifiers:

SMILES:C1=CC=C2C(=C1)C=C3C=CC4=C3C2=CC=C4[1]

InChI:InChI=1S/C16H10/c1-2-6-14-12(4-1)10-13-9-8-11-5-3-7-15(14)16(11)13/h1-10H[1][2]

Physicochemical and Spectroscopic Data
A summary of key quantitative data for acephenanthrylene is presented in the table below.

These properties are essential for understanding its behavior in various experimental and

biological systems.

Property Value Source

Molecular Formula C₁₆H₁₀ PubChem[1], NIST[2]

Molecular Weight 202.25 g/mol PubChem[1], Wikipedia[3]

Standard Gibbs Free Energy

of Formation (ΔfG°)
491.18 kJ/mol Cheméo (Calculated)[4]

Enthalpy of Formation

(ΔfH°gas)
367.77 kJ/mol Cheméo (Calculated)[4]

Enthalpy of Fusion (ΔfusH°) 24.49 kJ/mol Cheméo (Calculated)[4]

Enthalpy of Vaporization

(ΔvapH°)
59.09 kJ/mol Cheméo (Calculated)[4]

LogP (Octanol/Water Partition

Coefficient)
4.477 Cheméo (Calculated)[4]

Water Solubility (log₁₀WS) -5.93 mol/L Cheméo (Calculated)[4]

Critical Pressure (Pc) 3072.75 kPa Cheméo (Calculated)[4]

Kovats Retention Index 2036 (Standard non-polar) PubChem, NIST[1]

Note: Some of the thermodynamic and physical properties listed are computed values and

should be used as estimates. Experimental verification is recommended.
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Synthesis and Experimental Protocols
Detailed, step-by-step experimental protocols for the synthesis of acephenanthrylene are not

extensively detailed in readily accessible literature. However, a known synthetic route has been

reported, which provides a strategic approach for its preparation.

General Synthetic Strategy:

A reported synthesis of acephenanthrylene involves a four-step process commencing with the

cyclization of 4-(5-acenaphthenyl)butyric acid[3]. While the specific reagents and reaction

conditions for each step are not fully detailed in the available literature, this precursor suggests

a synthetic pathway involving intramolecular cyclization to form the fourth ring onto the

acenaphthene core, followed by aromatization to yield the final acephenanthrylene structure.

The synthesis of related polycyclic aromatic hydrocarbons often involves methods such as

photocyclodehydrogenation of stilbene-type precursors. An improved protocol for this reaction

utilizes tetrahydrofuran (THF) as a scavenger for hydriodic acid generated during iodine-

mediated photodehydrocyclization. This general methodology is effective for creating

phenanthrene cores and could potentially be adapted for the synthesis of more complex PAHs

like acephenanthrylene.

Due to the lack of a detailed published protocol, researchers aiming to synthesize

acephenanthrylene may need to undertake methods development based on these

established strategies for PAH synthesis.

Molecular Visualization
The following diagram illustrates the molecular structure of acephenanthrylene, rendered

using the Graphviz DOT language to provide a clear and accurate representation of its fused-

ring system.

Caption: 2D molecular structure of acephenanthrylene (C₁₆H₁₀).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 4 Tech Support

https://pubmed.ncbi.nlm.nih.gov/37040656/
https://pubmed.ncbi.nlm.nih.gov/37040656/
https://pubmed.ncbi.nlm.nih.gov/37040656/
https://researchrepository.wvu.edu/cgi/viewcontent.cgi?article=2290&context=etd
https://www.researchgate.net/publication/340045065_A_Simple_Synthesis_of_Phenanthrene
https://acs.figshare.com/collections/Detection_of_Benz_i_j_i_aceanthrylene_in_Urban_Air_and_Evaluation_of_Its_Genotoxic_Potential/2267410
https://acs.figshare.com/collections/Detection_of_Benz_i_j_i_aceanthrylene_in_Urban_Air_and_Evaluation_of_Its_Genotoxic_Potential/2267410
https://www.benchchem.com/product/b1206934#acephenanthrylene-molecular-structure-and-formula
https://www.benchchem.com/product/b1206934#acephenanthrylene-molecular-structure-and-formula
https://www.benchchem.com/product/b1206934#acephenanthrylene-molecular-structure-and-formula
https://www.benchchem.com/product/b1206934#acephenanthrylene-molecular-structure-and-formula
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1206934?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1206934?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

